2,3-Dihydrospiro[indene-1,3'-pyrrolidine]

• IUPAC Name: spiro[1,2-dihydroindene-3,3'-pyrrolidine]
• InChI: InChI=1S/C12H15N/c1-2-4-11-10(3-1)5-6-12(11)7-8-13-9-12/h1-4,13H,5-9H2
• InChI Key: ALQRKFSWQNBCSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNC2)C3=CC=CC=C31
• Molecular Formula: C12H15N
• DSSTOX Substance ID: DTXSID40513467
• Molecular Weight: 173.25 g/mol
• CAS RN: 16976-98-0

Description

“2,3-Dihydrospiro[indene-1,3’-pyrrolidine]” is a chemical compound with the molecular weight of 173.26. It is typically stored at room temperature and is available in the form of an oil.

Molecular Structure Analysis

The InChI code for “2,3-Dihydrospiro[indene-1,3’-pyrrolidine]” is 1S/C12H15N/c1-2-4-11-10 (3-1)5-6-12 (11)7-8-13-9-12/h1-4,13H,5-9H2. This indicates that the compound has a spirocyclic structure, with a pyrrolidine ring fused to an indene ring.

Physical And Chemical Properties Analysis

“2,3-Dihydrospiro[indene-1,3’-pyrrolidine]” is an oil that is stored at room temperature.

Scientific Research Applications

Anti-Tumor Properties

One significant application of compounds derived from 2,3-Dihydrospiro[indene-1,3'-pyrrolidine] is in anti-tumor research. A study by Girgis (2009) explored the synthesis of dispiro[1H-indene-2,3'-pyrrolidine-2',3''-[3H]indole]-1,2''(1''H)-diones, revealing promising anti-tumor activity against melanoma cell lines. The compounds were synthesized through a 1,3-dipolar cycloaddition reaction and displayed considerable anti-inflammatory properties in vivo (Girgis, 2009).

Fluorescence Probing and Imaging

Mondal et al. (2019) demonstrated the use of derivatives of 2,3-Dihydrospiro[indene-1,3'-pyrrolidine] as fluorescence probes. The study highlighted a sustainable microwave-assisted synthesis technique for spiro-analogous compounds, which effectively detected Zn2+ ions in physiological pH. These compounds also served as intracellular imaging agents in HepG2 cells (Mondal et al., 2019).

Cholinesterase Inhibition

Research by Srour et al. (2019) on dispiro[indene-2,3'-pyrrolidine-2',3″-indoline]-1,2″(3H)-dione compounds revealed their potential as butyrylcholinesterase inhibitors. Although these compounds showed no significant activity against acetylcholinesterase, some demonstrated notable activity against butyrylcholinesterase, suggesting their potential application in treating conditions like Alzheimer's disease (Srour et al., 2019).

Catalytic Reactions and Spirocyclic Synthesis

A study by Zhou et al. (2014) explored the rhodium(III)-catalyzed [3+2] annulation of 5-aryl-2,3-dihydro-1H-pyrroles with internal alkynes. This process resulted in the construction of spirocyclic ring systems, including spiro[indene-1,2'-pyrrolidine] architectures, demonstrating its utility in synthetic organic chemistry (Zhou et al., 2014).

Antimicrobial and Antifungal Activities

Compounds based on 2,3-Dihydrospiro[indene-1,3'-pyrrolidine] have also been investigated for their antimicrobial and antifungal properties. Raj et al. (2003) synthesized a new class of spiro pyrrolidines which exhibited activity against various human pathogenic bacteria and dermatophytic fungi (Raj et al., 2003).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, and H335. These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively.